Zeaxanthin dipalmitate
Zeaxanthin dipalmitate
Zeaxanthin dipalmitate, also known as helenien or physalien, belongs to the class of organic compounds known as xanthophylls. These are carotenoids containing an oxygenated carotene backbone. Carotenes are characterized by the presence of two end-groups (mostly cyclohexene rings, but also cyclopentene rings or acyclic groups) linked by a long branched alkyl chain. Carotenes belonging form a subgroup of the carotenoids family. Xanthophylls arise by oxygenation of the carotene backbone. Zeaxanthin dipalmitate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, zeaxanthin dipalmitate is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, zeaxanthin dipalmitate can be found in green vegetables and sea-buckthornberry. This makes zeaxanthin dipalmitate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
144-67-2
VCID:
VC0192700
InChI:
InChI=1S/C72H116O4/c1-13-15-17-19-21-23-25-27-29-31-33-35-37-49-69(73)75-65-55-63(7)67(71(9,10)57-65)53-51-61(5)47-41-45-59(3)43-39-40-44-60(4)46-42-48-62(6)52-54-68-64(8)56-66(58-72(68,11)12)76-70(74)50-38-36-34-32-30-28-26-24-22-20-18-16-14-2/h39-48,51-54,65-66H,13-38,49-50,55-58H2,1-12H3/b40-39+,45-41+,46-42+,53-51+,54-52+,59-43+,60-44+,61-47+,62-48+/t65-,66-/m1/s1
SMILES:
CCCCCCCCCCCCCCCC(=O)OC1CC(=C(C(C1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(CC(CC2(C)C)OC(=O)CCCCCCCCCCCCCCC)C)C)C)C
Molecular Formula:
C72H116O4
Molecular Weight:
1045.7 g/mol
Zeaxanthin dipalmitate
CAS No.: 144-67-2
Natural Products
VCID: VC0192700
Molecular Formula: C72H116O4
Molecular Weight: 1045.7 g/mol
CAS No. | 144-67-2 |
---|---|
Product Name | Zeaxanthin dipalmitate |
Molecular Formula | C72H116O4 |
Molecular Weight | 1045.7 g/mol |
IUPAC Name | [(1R)-4-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-[(4R)-4-hexadecanoyloxy-2,6,6-trimethylcyclohexen-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-3,5,5-trimethylcyclohex-3-en-1-yl] hexadecanoate |
Standard InChI | InChI=1S/C72H116O4/c1-13-15-17-19-21-23-25-27-29-31-33-35-37-49-69(73)75-65-55-63(7)67(71(9,10)57-65)53-51-61(5)47-41-45-59(3)43-39-40-44-60(4)46-42-48-62(6)52-54-68-64(8)56-66(58-72(68,11)12)76-70(74)50-38-36-34-32-30-28-26-24-22-20-18-16-14-2/h39-48,51-54,65-66H,13-38,49-50,55-58H2,1-12H3/b40-39+,45-41+,46-42+,53-51+,54-52+,59-43+,60-44+,61-47+,62-48+/t65-,66-/m1/s1 |
Standard InChIKey | XACHQDDXHDTRLX-XLVVAOPESA-N |
Isomeric SMILES | CCCCCCCCCCCCCCCC(=O)O[C@H]1CC(C(=C(C1)C)/C=C/C(=C/C=C/C(=C/C=C/C=C(/C=C/C=C(/C=C/C2=C(C[C@H](CC2(C)C)OC(=O)CCCCCCCCCCCCCCC)C)\C)\C)/C)/C)(C)C |
SMILES | CCCCCCCCCCCCCCCC(=O)OC1CC(=C(C(C1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(CC(CC2(C)C)OC(=O)CCCCCCCCCCCCCCC)C)C)C)C |
Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OC1CC(=C(C(C1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(CC(CC2(C)C)OC(=O)CCCCCCCCCCCCCCC)C)C)C)C |
Melting Point | 98.5-99.5°C |
Physical Description | Solid |
Description | Zeaxanthin dipalmitate, also known as helenien or physalien, belongs to the class of organic compounds known as xanthophylls. These are carotenoids containing an oxygenated carotene backbone. Carotenes are characterized by the presence of two end-groups (mostly cyclohexene rings, but also cyclopentene rings or acyclic groups) linked by a long branched alkyl chain. Carotenes belonging form a subgroup of the carotenoids family. Xanthophylls arise by oxygenation of the carotene backbone. Zeaxanthin dipalmitate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, zeaxanthin dipalmitate is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, zeaxanthin dipalmitate can be found in green vegetables and sea-buckthornberry. This makes zeaxanthin dipalmitate a potential biomarker for the consumption of these food products. |
Synonyms | 3,3'-Dihexadecanoyloxy-b,b-carotene; Physalien |
PubChem Compound | 5281250 |
Last Modified | Nov 11 2021 |
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